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Cat. No.: B087315

Get Quote

An In-depth Technical Guide to Bromoindium Compounds: Synthesis, Properties, and

Applications

Introduction

In the landscape of modern chemistry, indium halides have carved out a significant niche as
versatile reagents and catalysts. Among them, the bromoindium compounds—a family of
species distinguished by the oxidation state of the indium atom—offer a rich field of study for
researchers, synthetic chemists, and materials scientists. The term "bromoindium” is not
monolithic; it encompasses several distinct compounds, primarily Indium(lll) bromide (InBrs),
Indium(l) bromide (InBr), and other less common mixed-valence species. Each of these
compounds possesses unique structural, reactive, and catalytic properties that dictate its utility.

This guide provides an in-depth exploration of the key bromoindium compounds. Moving
beyond a simple recitation of facts, it delves into the causality behind experimental choices,
offers field-proven insights into their application, and provides validated protocols for their
synthesis and use. The focus is on equipping professionals in research and drug development
with the technical accuracy and practical knowledge required to effectively leverage these
powerful chemical tools.
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Table 1: Key Bromoindium Compounds and Their Primary Identifiers

Compound Common Oxidation Molecular
CAS Number
Name Name State Formula
Indium(lIl) Indium 13465-09-3[1][2]
+3 InBrs
Bromide Tribromide [3]
Indium(l) Indium 14280-53-6[4][5]
] ) +1 InBr
Bromide Monobromide 6171181
Indium(Il) Indium 21264-43-7[9]
+1, +3 InBr2
Bromide Dibromide [10][11]

Indium(lll) Bromide (InBr3): The Preeminent Lewis
Acid

Indium(ll) bromide is the most stable and widely utilized compound in the bromoindium
family. Its prominence stems from its character as a potent, yet remarkably water-tolerant,

Lewis acid, enabling a vast range of catalytic transformations in both organic and aqueous
media.[12][13][14]

Core Identifiers and Physicochemical Properties

A comprehensive understanding of InBrs begins with its fundamental properties, which are
critical for its storage, handling, and application in experimental design.

Table 2: Physicochemical Properties of Indium(lll) Bromide
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Identifier Value Source(s)
CAS Number 13465-09-3 [1][2][3]
EC Number 236-692-8 [2]
IUPAC Name tribromoindigane [15][16]
Synonyms Indium tribromide [1]
Molecular Formula InBrs [1][3]
Molecular Weight 354.53 g/mol [1][3][16]
Appearance White to V?HOWiSh’ _ [1][2][12][14][17]
hygroscopic crystalline powder
Melting Point 420 °C [2][14]
Density 4.74 g/lcm?3 [2][14]
Solubility in Water 414 g/100 mL at 20 °C [2][14]

Structure and Lewis Acidity

InBrs adopts the same crystal structure as aluminum trichloride, featuring six-coordinate indium

atoms in a monoclinic lattice.[2] When molten or in the gas phase, it predominantly exists as a

dimer, In2Brs, with bridging bromine atoms.[2][13] This structural feature is central to its

behavior.

The potent Lewis acidity of InBrs arises from the electron-deficient nature of the indium(lll)

center, which readily accepts electron pairs from donor atoms like oxygen or nitrogen. A key

advantage over many other Lewis acids (e.g., AlICI3) is its stability in the presence of water.[12]

[13] This "water tolerance" does not imply it is inert; rather, it can effectively catalyze reactions

in aqueous solutions, a significant benefit for green chemistry protocols.

Synthesis Protocol: Direct Bromination of Indium Metal

The most direct method for preparing high-purity InBrs is the reaction of elemental indium with

bromine.[2][14]
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Caption: Workflow for the synthesis of Indium(lll) bromide.

© 2026 BenchChem. All rights reserved. 4/14 Tech Support


https://www.benchchem.com/product/b087315/docs?utm_src=pdf-body-img#bromoindium-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Preparation: Place high-purity indium metal shots or foil into a quartz or borosilicate glass
reaction tube.

 Inert Atmosphere: Purge the system thoroughly with an inert gas (e.g., nitrogen or argon) to
remove air and moisture.

e Heating: Heat the indium metal to a temperature above its melting point (157 °C), typically to
around 200-250 °C.

e Bromine Introduction: Slowly introduce bromine vapor, carried by a gentle stream of the inert
gas, over the surface of the molten indium.

o Causality Insight: The controlled, slow addition of bromine is critical. The reaction is
exothermic, and rapid addition can lead to an uncontrolled temperature increase and
potential over-halogenation to form polybromide species. Using molten indium ensures a
high surface area for a smooth reaction.

o Reaction & Collection: The resulting InBrs forms as a white-to-yellow solid. It can be
collected in a cooler part of the apparatus or purified in situ.

« Purification: For the highest purity, the crude product is purified by sublimation under
vacuum. This step effectively removes any unreacted indium and non-volatile impurities.

o Storage: Store the purified InBrs in a tightly sealed container under an inert atmosphere to
protect it from moisture, as it is hygroscopic.[14][17]

Applications in Organic Synthesis

InBr3 is a cornerstone catalyst for a multitude of organic transformations.[16][18] Its utility is
particularly pronounced in reactions requiring the activation of carbonyls, alkenes, or alkynes.

This reaction showcases the efficiency of InBrs in multicomponent reactions, a key strategy in
modern drug discovery for building molecular complexity rapidly.[18]

e Reactant Charging: To a round-bottom flask, add the aldehyde (1 mmol), 3-ketoester (1
mmol), urea or thiourea (1.5 mmol), and the solvent (e.g., acetonitrile, 10 mL).

o Catalyst Addition: Add Indium(lll) bromide (typically 5-10 mol%).
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o Expert Insight: The catalyst loading is kept low, demonstrating its high efficiency. Its water
tolerance means that rigorously dry solvents are often not required, simplifying the
experimental setup.

» Reaction: Stir the mixture at room temperature or under gentle reflux (e.g., 80 °C) and
monitor the reaction progress by Thin Layer Chromatography (TLC).

o Workup: Upon completion, cool the reaction mixture to room temperature. Pour the mixture
into ice water and stir. The product often precipitates as a solid.

 Purification: Collect the solid by filtration, wash with cold water, and dry. If necessary,
recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure dihydropyrimidinone.
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Caption: Catalytic cycle of InBrs in Biginelli-type reactions.

Safety and Handling

Indium(lll) bromide is a hazardous substance that requires careful handling.
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e Hazards: It is corrosive and causes severe skin burns and eye damage.[16][19] Inhalation
may cause respiratory irritation.[20][21]

e Handling Precautions:

o

Always handle in a well-ventilated area, preferably within a chemical fume hood.[20]

[¢]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[19][21]

[¢]

Avoid generating dust.[19]

[¢]

Keep away from moisture and incompatible materials like strong oxidizing agents.[20]

o First Aid:

o

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes and
remove contaminated clothing.[21]

o

Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[16][19][21]

[¢]

Ingestion: Rinse mouth. Do NOT induce vomiting.[19][21]

[¢]

In all cases of exposure, seek immediate medical attention.[16][21]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[21]

Indium(l) Bromide (InBr): A Unique Lower-Valent
Reagent

Indium(l) bromide is a red, crystalline solid that serves as a powerful reducing agent and a
precursor for unique organoindium species.[5][7] Its chemistry is dominated by its lower
oxidation state, making it fundamentally different from its InBrs counterpart.

Core Identifiers and Physicochemical Properties

Table 3: Physicochemical Properties of Indium(l) Bromide
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Identifier Value Source(s)
CAS Number 14280-53-6 [41[5][6][71[8]
EC Number 238-172-6 [4][71[22]
IUPAC Name bromoindium [4]
Synonyms Indium monobromide [41122]
Molecular Formula InBr [41[6][71[23]
Molecular Weight 194.72 g/mol [4161[71123]

Red or reddish-brown
Appearance ) ) [51[7]
crystalline solid

Melting Point 220-285 °C (values vary) [4151171123]
Boiling Point 656 °C [4151[7]
Density 4.96 g/lcm?3 [4151171[23]

. Unstable in water;
Stability [51[7]
decomposes to In(0) and InBrs

Synthesis and Reactivity

InBr is typically prepared via a comproportionation reaction between indium metal and
indium(lll) bromide.
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Caption: Workflow for the synthesis of Indium(l) bromide.

e Preparation: In a glovebox, thoroughly mix powdered indium(lll) bromide and indium metal in
a 2:1 molar ratio (2 InBrs + 1 In -> 3 InBr is a simplified representation, the reaction is
typically 2 In + InBrs -> 3 InBr).
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e Sealing: Place the mixture into a quartz ampoule and evacuate to a high vacuum before
flame-sealing.

o Causality Insight: The reaction must be performed in the complete absence of air and
moisture. Oxygen would oxidize In(l), and water would cause immediate
disproportionation.

e Heating: Heat the ampoule in a tube furnace to a temperature sufficient to melt the
components and initiate the reaction (e.g., 350-400 °C).

o Homogenization: Keep the ampoule at this temperature until a homogeneous red melt is
observed.

o Crystallization: Slowly cool the furnace to room temperature over several hours to allow for
the formation of crystalline InBr.

o Storage: Open the ampoule in a glovebox and store the resulting red solid under a strictly
inert atmosphere.

Synthetic Applications

The primary utility of InBr is in reductive coupling and oxidative addition reactions.[5]

InBr promotes the coupling of a,a-dichloroketones to form 1-aryl-butane-1,4-diones, valuable
intermediates in organic synthesis.[5]

e Setup: In a glovebox, add InBr (2.2 mmol) to a flask containing a stirring bar. Add dry solvent
(e.g., THF).

o Reactant Addition: Add the a,a-dichloroketone (1 mmol) to the suspension.

o Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by
the consumption of the red InBr solid and by TLC analysis.

» Quenching & Workup: After the reaction is complete, carefully quench the mixture with a
saturated aqueous solution of NH4Cl. Extract the aqueous layer with an organic solvent (e.qg.,
ethyl acetate).
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 Purification: Combine the organic layers, dry over anhydrous Na=SOa, concentrate under
reduced pressure, and purify the residue by column chromatography to yield the 1,4-dione.

Safety and Handling

o Hazards: Classified as a dangerous good for transport.[6] It is harmful if swallowed, in
contact with skin, or if inhaled, and causes skin, eye, and respiratory irritation.[4][22]

o Handling Precautions: All manipulations must be carried out under a dry, inert atmosphere
(glovebox or Schlenk line) to prevent decomposition. Wear standard PPE.[24]

o Reactivity: Reacts rapidly with water and moisture.[7] This is the most critical handling
consideration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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